N-Desmethyl Ulipristal Acetate
N-Desmethyl Ulipristal Acetate
Brand Name:
Vulcanchem
CAS No.:
159681-66-0
VCID:
VC0144344
InChI:
InChI=1S/C29H35NO4/c1-17(31)29(34-18(2)32)14-13-26-24-11-7-20-15-22(33)10-12-23(20)27(24)25(16-28(26,29)3)19-5-8-21(30-4)9-6-19/h5-6,8-9,15,24-26,30H,7,10-14,16H2,1-4H3/t24-,25+,26-,28-,29-/m0/s1
SMILES:
CC(=O)C1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)NC)C)OC(=O)C
Molecular Formula:
C29H35NO4
Molecular Weight:
461.6 g/mol
N-Desmethyl Ulipristal Acetate
CAS No.: 159681-66-0
Reference Standards
VCID: VC0144344
Molecular Formula: C29H35NO4
Molecular Weight: 461.6 g/mol
| CAS No. | 159681-66-0 |
|---|---|
| Product Name | N-Desmethyl Ulipristal Acetate |
| Molecular Formula | C29H35NO4 |
| Molecular Weight | 461.6 g/mol |
| IUPAC Name | [(8S,11R,13S,14S,17R)-17-acetyl-13-methyl-11-[4-(methylamino)phenyl]-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C29H35NO4/c1-17(31)29(34-18(2)32)14-13-26-24-11-7-20-15-22(33)10-12-23(20)27(24)25(16-28(26,29)3)19-5-8-21(30-4)9-6-19/h5-6,8-9,15,24-26,30H,7,10-14,16H2,1-4H3/t24-,25+,26-,28-,29-/m0/s1 |
| Standard InChIKey | AQCANMLYXHZIRW-GCNJZUOMSA-N |
| Isomeric SMILES | CC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H](C3=C4CCC(=O)C=C4CC[C@@H]23)C5=CC=C(C=C5)NC)C)OC(=O)C |
| SMILES | CC(=O)C1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)NC)C)OC(=O)C |
| Canonical SMILES | CC(=O)C1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)NC)C)OC(=O)C |
| Synonyms | (11β)-17-(Acetyloxy)-11-[4-(methylamino)phenyl]-19-norpregna-4,9-diene-3,20-dione; CDB 3877; N-Monodemethyl CDB 2914; |
| PubChem Compound | 15908064 |
| Last Modified | Nov 11 2021 |
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